2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride

• CAS No.: 55875-53-1
• Molecular Formula: C11H19Cl3N2
• Molecular Weight: 285.6 g/mol
• IUPAC Name: 4-(2-aminopropyl)-3-chloro-N,N-dimethylaniline;dihydrochloride
• InChI: InChI=1S/C11H17ClN2.2ClH/c1-8(13)6-9-4-5-10(14(2)3)7-11(9)12;;/h4-5,7-8H,6,13H2,1-3H3;2*1H
• InChI Key: HGJBTCRUCFIRAW-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C=C(C=C1)N(C)C)Cl)N.Cl.Cl

Description

2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride is a useful research compound. Its molecular formula is C11H19Cl3N2 and its molecular weight is 285.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12.0 g of N,N-dimethyl-3-chloro-4-(2-nitropropenyl)aniline in 150 ml of dry tetrahydrofuran is added dropwise with stirring to 8.0 g of lithium aluminum hydride in 200 ml of dry ether. After the addition the reaction mixture is refluxed for 5 hours. 40 ml of saturated sodium sulphate solution is added by portions and the mixture is filtered. The filtrate is dried with anhydrous sodium sulphate and acidified with hydrogen chloride in ether. The precipitate is removed by filtration and recrystallized from ethanol-isopropyl ether. Yield: 9.3 g, m.p. 187°-191°. A second recrystallization from the same solvent yields 8.1 g of the pure compound, melting at 193°-195°.